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Compound of Interest

Compound Name: 6-Methyl-2-vinylpyridine

Cat. No.: B072503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage

of 2-vinylpyridine (2VP). Adherence to these guidelines is crucial to ensure laboratory safety

and maintain the integrity of the chemical. 2-Vinylpyridine is a versatile monomer used in the

synthesis of various polymers and as an intermediate in the pharmaceutical and chemical

industries.[1][2][3] However, it is a hazardous substance that requires careful management.

Hazard Summary
2-Vinylpyridine is a flammable liquid and vapor that is toxic if swallowed, in contact with skin, or

inhaled.[4][5][6] It causes severe skin burns and serious eye damage, and may cause an

allergic skin reaction or respiratory irritation.[4][5][6] It is also toxic to aquatic life with long-

lasting effects.[5][6][7] Due to its high reactivity, 2-vinylpyridine is prone to polymerization,

which can be initiated by heat, light, or contact with incompatible materials.[1][8][9] This

polymerization can be violent, generating fire or explosion hazards.[8] Therefore, it is typically

supplied with an inhibitor, such as p-tert-butylcatechol (TBC), to prevent premature

polymerization.[1][9]

Quantitative Data
The physical and chemical properties of 2-vinylpyridine are summarized in the table below for

easy reference.
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Property Value Source(s)

Molecular Formula C₇H₇N [1][10]

Molecular Weight 105.14 g/mol [1][4]

Appearance
Colorless to dark brown liquid

with a pungent odor
[1][8][11]

Boiling Point 158-160 °C [1][8]

Melting Point -50 °C [1][11]

Flash Point 42 - 47 °C (107.6 - 116.6 °F) [4][8]

Density 0.975 - 0.998 g/mL at 25 °C [4]

Solubility in Water 2.5 - 27.5 g/L [1][11]

Vapor Pressure 10 mmHg at 44.5 °C

Autoignition Temperature 440 °C (824 °F) [4]

Explosion Limits Lower: 1.3%, Upper: 10.7% [4]

Recommended Storage

Temperature

-20 °C to 8 °C (Store in freezer

or cool place)
[2][7][10]

Inhibitor
Typically 0.1 wt. % p-tert-

butylcatechol (TBC)
[9]

Experimental Protocols
Personal Protective Equipment (PPE)
Before handling 2-vinylpyridine, ensure the following personal protective equipment is worn:

Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are mandatory to protect against splashes.[4][7]

Skin Protection:
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Gloves: Use chemical-resistant gloves (e.g., Butyl rubber, Neoprene).[10] Inspect gloves

for any damage before use and use proper glove removal technique.

Protective Clothing: Wear a flame-resistant lab coat, long pants, and closed-toe shoes to

prevent skin exposure.[4][12] A chemical protection suit may be necessary for large-scale

operations or in case of a spill.[8]

Respiratory Protection: All handling of 2-vinylpyridine must be conducted in a certified

chemical fume hood.[10][12] If a fume hood is not available or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is required.[4]

[12]

Handling Protocol
Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good

working order.[4][13]

Assemble all necessary equipment and have spill control materials (e.g., absorbent pads,

sand, or a commercial spill kit) readily available.[12]

Use only non-sparking tools to prevent ignition of flammable vapors.[10][14]

Chemical Handling:

Conduct all manipulations of 2-vinylpyridine inside a certified chemical fume hood to avoid

inhalation of vapors.[10][12]

Ground and bond containers and receiving equipment to prevent the buildup of

electrostatic charge.[5]

Keep the container tightly closed when not in use.[5][7][14]

Avoid contact with skin, eyes, and clothing.[6][7]

Do not eat, drink, or smoke in the handling area.[4][5][13]
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Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water immediately after

handling.[6][7][13]

Clean the work area within the fume hood.

Decontaminate or dispose of all PPE as hazardous waste.[13]

Storage Protocol
Proper storage is critical to prevent hazardous polymerization and maintain the chemical's

stability.

Storage Conditions:

Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[6]

[7][14]

The recommended storage temperature is between -20 °C and 8 °C.[2][7][10] Storing in a

freezer is a common practice.[10]

Keep the container tightly closed and sealed.[5][7][14] Containers that have been opened

must be carefully resealed and kept upright to prevent leakage.[6][7]

Store in the dark as 2-vinylpyridine is light-sensitive.[8][15]

Inhibitor Monitoring:

2-Vinylpyridine is stabilized with an inhibitor, typically p-tert-butylcatechol (TBC).[1][9] The

inhibitor level should be monitored periodically, especially for older samples or those

stored for extended periods.

If the inhibitor level is depleted, the chemical may polymerize. Consult safety data sheets

or technical support for guidance on replenishing the inhibitor if necessary.

Incompatible Materials:
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Store separately from strong oxidizing agents, strong acids, strong bases, peroxides, and

other incompatible materials to prevent violent reactions.[3][4][8][10][11][16]

Emergency Procedures
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician immediately.[4][7]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water for at least 15 minutes. Seek immediate medical attention.[4][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[4][7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and call a physician or poison control center immediately.[4]

[7]

Spill and Leak Procedures
Small Spills:

Evacuate personnel from the area.[13]

Remove all sources of ignition.[13][14]

Wear appropriate PPE, including respiratory protection.[7]

Absorb the spill with inert, non-combustible material such as sand or earth.[8][16]

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed

container for disposal.[14][16]

Large Spills:

Isolate the spill area and prevent entry.[16]
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A vapor-suppressing foam may be used to reduce vapors.[16]

Dike the spill to prevent it from entering waterways or sewers.[16]

Follow the same collection procedures as for small spills.

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][7]

Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can

travel to a source of ignition and flash back.[4] Containers may explode when heated.[4]

Burning produces toxic fumes, including nitrogen oxides and cyanide.[8]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4][7] Use water spray to cool unopened containers.[4][7]

Waste Disposal
All waste containing 2-vinylpyridine must be treated as hazardous waste.

Waste Collection:

Collect liquid waste in a dedicated, labeled, and sealed container that is compatible with

the chemical.[12]

Collect contaminated solid waste (e.g., gloves, absorbent materials) in a separate, clearly

labeled hazardous waste container.[12]

Disposal:

Dispose of waste through a licensed disposal company.[7][12]

Do not discharge into drains or the environment.[7][14]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to make it unusable before disposal in a sanitary landfill.[14]
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Visualization of Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 2-

vinylpyridine.
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Caption: Workflow for safe handling, storage, and disposal of 2-vinylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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